Cas no 657424-64-1 (1,2,4-Oxadiazole, 5-(5-chloro-2-fluorophenyl)-3-(chloromethyl)-)
657424-64-1 structure
Product Name:1,2,4-Oxadiazole, 5-(5-chloro-2-fluorophenyl)-3-(chloromethyl)-
CAS No:657424-64-1
MF:C9H5Cl2FN2O
MW:247.053203344345
CID:1695460
PubChem ID:43120210
Update Time:2025-04-21
1,2,4-Oxadiazole, 5-(5-chloro-2-fluorophenyl)-3-(chloromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazole, 5-(5-chloro-2-fluorophenyl)-3-(chloromethyl)-
- 5-(5-chloro-2-fluoro-phenyl)-3-chloromethyl-[1,2,4]oxadiazole
- YGEDNRXHGQJYQE-UHFFFAOYSA-N
- 5-(5-chloro-2-fluorophenyl)-3-(chloromethyl)-1,2,4-oxadiazole
- SCHEMBL1543904
- DB-306244
- 657424-64-1
-
- Inchi: 1S/C9H5Cl2FN2O/c10-4-8-13-9(15-14-8)6-3-5(11)1-2-7(6)12/h1-3H,4H2
- InChI Key: YGEDNRXHGQJYQE-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(=C1)C1=NC(CCl)=NO1)F
Computed Properties
- Exact Mass: 245.97645
- Monoisotopic Mass: 245.9762963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- PSA: 38.92
1,2,4-Oxadiazole, 5-(5-chloro-2-fluorophenyl)-3-(chloromethyl)- Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
657424-64-1 (1,2,4-Oxadiazole, 5-(5-chloro-2-fluorophenyl)-3-(chloromethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk